4-(thiophen-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
Description
4-(thiophen-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide is a compound with a unique chemical structure that has been extensively studied for its potential applications in scientific research. This compound is a derivative of benzamide and contains two thiophene rings and a pyridine ring.
Scientific Research Applications
Coordination Polymers and Network Structures
This compound can be used to synthesize coordination polymers with potential applications in material science. For example, similar structures with thiophene and pyridine components have been used to create coordination polymers that exhibit interesting topologies and properties . These materials can be applied in gas storage, separation processes, and catalysis due to their porous nature.
Fluorescence Properties
The thiophene and pyridine moieties within the compound suggest that it may exhibit fluorescence. Compounds with similar structures have been studied for their solid-state fluorescence properties , which could be leveraged in developing optical sensors, organic light-emitting diodes (OLEDs), and other photonic devices.
Optical Sensing
The compound’s structure indicates potential use in optical sensing applications. Similar compounds have been designed as intramolecular charge transfer (ICT)-type optical sensors for detecting specific substances . This could be particularly useful in environmental monitoring and chemical analysis.
properties
IUPAC Name |
4-thiophen-2-yl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2OS2/c24-21(17-5-3-16(4-6-17)20-2-1-8-26-20)23-12-15-10-19(13-22-11-15)18-7-9-25-14-18/h1-11,13-14H,12H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCICQPVKBQLLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(C=C2)C(=O)NCC3=CC(=CN=C3)C4=CSC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(thiophen-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide | |
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